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Compound of Interest

Compound Name: Amphenone B

Cat. No.: B1215182

An In-depth Technical Guide to Amphenone B

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Amphenone B, a significant
compound in endocrine research. It details its chemical structure, physicochemical properties,
mechanism of action, and biological effects, supported by quantitative data and visualizations
of its key signaling pathways.

Chemical Identity and Structure

Amphenone B, also known as 3,3-bis(p-aminophenyl)butan-2-one, is a synthetic compound
initially investigated for its profound effects on endocrine function.[1] It was first synthesized in
1950 and is structurally related to the insecticide p,p'-DDD.[1] A critical point in its history is the
1957 correction of its chemical structure; it was initially misidentified as 1,2-bis(p-
aminophenyl)-2-methylpropan-1-one.[1][2] This re-identification was crucial for understanding
its structure-activity relationships.[3]

Table 1: Chemical Identifiers for Amphenone B
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Identifier

Value

IUPAC Name

3,3-Bis(4-aminophenyl)butan-2-one

Other Names

Amphenone; 3,3-bis(p-aminophenyl)butan-2-

one

CAS Number

2686-47-7[2]

Molecular Formula

Ci16H1sN20[1][2][4]

SMILES CC(=0)C(C)(clccc(ccl)N)c2eec(cc2)N[4]
INChl=1S/C16H18N20/c1-11(19)16(2,12-3-7-

InChl 14(17)8-4-12)13-5-9-15(18)10-6-13/h3-10H,17-
18H2,1-2H3[1]

InChiKey MKBVGNJXUNEBAL-UHFFFAOYSA-N[1][4]

Physicochemical Properties

Amphenone B is a crystalline solid. Its properties, along with those of its more water-soluble

dihydrochloride derivative, are summarized below.

Table 2: Physicochemical Data for Amphenone B and its Dihydrochloride Salt

Amphenone B

Property Amphenone B . )
Dihydrochloride

Molar Mass 254.33 g-mol~1[1][2][4] 327.25 g-mol~1[2]

Appearance Crystals[2] Crystals from ethanol[2]

Melting Point 137.5-138°C[2] Decomposes at 272-275°C[2]

Solubility Not specified Soluble in water[2]

Stereochemistry Achiral[4] -

N C 75.56%, H 7.13%, N C 58.72%, H 6.16%, Cl 21
Percent Composition
11.01%, O 6.29%][2] .67%, N 8.56%, O 4.89%[2]
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Mechanism of Action

Amphenone B is a broad-spectrum inhibitor of hormone biosynthesis, affecting both the
adrenal and thyroid glands.[1]

Inhibition of Adrenal Steroidogenesis

The primary mechanism of Amphenone B is the competitive inhibition of several key enzymes
in the steroidogenesis pathway.[1] This blockade prevents the conversion of cholesterol into
various steroid hormones, including glucocorticoids (e.g., cortisol), mineralocorticoids (e.g.,
aldosterone), androgens, and estrogens.[1]

Key Inhibited Enzymes:

e Cholesterol side-chain cleavage enzyme (P450scc)

3[B3-hydroxysteroid dehydrogenase (33-HSD)

11B-hydroxylase (CYP11B1)

17a-hydroxylase (CYP17A1)

17,20-lyase (CYP17A1)

21-hydroxylase (CYP21A2)[1]

This widespread inhibition leads to a significant decrease in circulating levels of corticosteroids,
androgens, and estrogens.[1]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1215182?utm_src=pdf-body
https://en.wikipedia.org/wiki/Amphenone_B
https://www.benchchem.com/product/b1215182?utm_src=pdf-body
https://en.wikipedia.org/wiki/Amphenone_B
https://en.wikipedia.org/wiki/Amphenone_B
https://en.wikipedia.org/wiki/Amphenone_B
https://en.wikipedia.org/wiki/Amphenone_B
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[ o | [ e |
Cortisol

21-Hydroxylase 110 11B-Hydroxylase
TR \m—‘_mwa"ﬁ—‘
T720yase > DHEA ndrogens &

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory

BENGHE Check Availability & Pricing

p-| Hypothalamus

e
e
-
=
-
=
-

N\

/”/’ \
. CRH/TRH (+)

g \

-7 \

, \

Ve \

// - - - \
J/ Amphenone B Anterior Pituitary \
/ \
/ |
// ¥ :

\ \
e Inhibits Inhibits ACTH (+) /TSH () \ N\ In'(-)

: \ %\ |
\ \ \ !
\ \ ) |
\ Adrenal Cortex E') Thyroid Gland é !) () \ ) !
\ i |
! |
|
|
1

Synthesis

Corticosteroids

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Animal Cohort

(e.g., Rats)
Administer Amphenone B Administer Vehicle
(Treatment Group) (Control Group)

N

Observation Period

y

Sacrifice & Necropsy

RN

Measure Organ Weights Analyze Hormone Levels
(Adrenal, Thyroid) (Blood/Urine Samples)

N

Compare Results

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://academic.oup.com/jcem/article-abstract/17/10/1131/2717053
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/Y2YUN941SL
https://www.benchchem.com/product/b1215182#chemical-structure-and-properties-of-amphenone-b
https://www.benchchem.com/product/b1215182#chemical-structure-and-properties-of-amphenone-b
https://www.benchchem.com/product/b1215182#chemical-structure-and-properties-of-amphenone-b
https://www.benchchem.com/product/b1215182#chemical-structure-and-properties-of-amphenone-b
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1215182?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

